2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid

• Molecular Formula: C11H14O2S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: 2-methyl-2-(4-methylsulfanylphenyl)propanoic acid
• InChI: InChI=1S/C11H14O2S/c1-11(2,10(12)13)8-4-6-9(14-3)7-5-8/h4-7H,1-3H3,(H,12,13)
• InChI Key: AITYDACPUYRAQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)SC)C(=O)O

Description

2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid is a chemical compound with the CAS Registry Number 80854-31-5 and a molecular formula of C11H14O2S . It has a molecular weight of 210.29 g/mol . This solid substance is provided for research use only and is not intended for diagnostic, therapeutic, or any other human use. Researchers can identify the compound by its SMILES string: CC(C1=CC=C(SC)C=C1)(C)C(O)=O . As an analog of clofibric acid featuring a thioisobutirate side chain, this compound belongs to a class of chemicals known to be of interest in medicinal chemistry for their potential biological activity, particularly in studies related to hyperlipidemia and metabolic diseases . Similar structural analogs have been investigated as ligands for nuclear receptors like PPAR (peroxisome proliferator-activated receptor) . In solid-state crystal structures, related fibrate compounds often form centrosymmetric dimers via intermolecular O-H···O hydrogen bonds, which may be a relevant characteristic for material science and crystallography research . Researchers are exploring this and related compounds to understand the electronic and steric requirements for potential antihyperlipidemic activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid can be achieved through several synthetic routes. One common method involves the reaction of 4-(methylsulfanyl)benzaldehyde with methylmagnesium bromide to form the corresponding alcohol. This intermediate is then oxidized to the corresponding ketone, which is subsequently subjected to a Grignard reaction with methylmagnesium bromide to yield the desired product .

Industrial Production Methods

Industrial production of 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid typically involves large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reagent concentrations .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride

Substitution: Nitric acid, halogens (e.g., bromine, chlorine)

Major Products Formed

Oxidation: Sulfoxide, sulfone

Reduction: Alcohol

Substitution: Nitro derivatives, halogenated derivatives

Scientific Research Applications

2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily mediated through its ability to modulate enzyme activity and receptor binding. For example, it may act as an inhibitor of certain enzymes involved in metabolic pathways, leading to altered cellular functions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Ibuprofen and Derivatives

• Ibuprofen (2-[4-(2-methylpropyl)phenyl]propanoic acid) shares the α,α-dimethylpropanoic acid core but substitutes the methylsulfanyl group with an isobutyl chain. This modification enhances cyclooxygenase (COX) inhibition, a hallmark of non-steroidal anti-inflammatory drugs (NSAIDs) .
• Ibuprofen Impurities: Derivatives like 2-[4-(1-hydroxy-2-methylpropyl)phenyl]propanoic acid (Impurity L) and 2-(4-formylphenyl)propanoic acid (Impurity K) exhibit altered solubility and reduced COX inhibition due to polar hydroxyl or formyl groups .

Thienylmethyl-Substituted Analogs

• 2-[4-(Thien-2-ylmethyl)phenyl]propanoic acid (Compound 2 in ) replaces the methylsulfanyl group with a thienylmethyl moiety. This compound demonstrated 79% COX inhibition at 10⁻⁴ M, suggesting heteroaromatic substituents enhance enzyme binding compared to alkyl or sulfur-based groups .

Antimycobacterial Thiazole Derivatives

• (S)-2-amino-3-(4-(((4-methyl-2-arylthiazol-5-yl)methyl)amino)phenyl)propanoic acid () incorporates a thiazole ring and amino acid side chain, conferring antimycobacterial activity against M. tuberculosis H37Ra. The absence of the methylsulfanyl group in these analogs highlights the role of nitrogen-containing heterocycles in targeting bacterial enzymes .

Pharmacological Targets and Receptor Interactions

PPAR Agonists

• GW7647 (2-methyl-2-[[4-[2-[(cyclohexylamino)carbonylamino]ethyl]phenyl]thio]-propanoic acid) shares the methylsulfanyl-phenylpropanoic acid core but includes a bulky cyclohexylamino group. This compound activates PPARα, increasing liver weight and cytochrome P450 expression in mice, indicating that extended substituents enhance nuclear receptor binding .
• The extended aromatic system may improve leukotriene receptor antagonism compared to simpler sulfur substituents .

PPARγ/δ Dual Agonists

• Analogs like 2-(4-(N-butyl-N-(4'-chloro-6-fluoro-4-methylbiphenyl-3-yl)sulfamoyl)-2,3-dimethylphenoxy)propanoic acid () replace the methylsulfanyl group with sulfamoyl and biphenyl groups, achieving dual PPARγ/δ activation. This demonstrates how sulfonamide and aromatic groups can broaden receptor specificity .

Physicochemical and Toxicological Profiles

Compound Name	Substituent	Molecular Weight (g/mol)	logP (Predicted)	Key Activity/Property	Reference
2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid	-SMe	226.07	1.7	Moderate lipophilicity
Ibuprofen	-CH₂CH(CH₂)₂	206.29	3.5	COX inhibition (NSAID)
2-[4-(Thien-2-ylmethyl)phenyl]propanoic acid	-CH₂-thienyl	246.30	2.8	79% COX inhibition at 10⁻⁴ M
GW7647	-S-cyclohexylaminoethyl	453.62	4.5	PPARα agonist
VUFB 20623	-S-(quinolin-2-ylmethoxy)phenyl	435.50	3.9	Antileukotrienic activity

Biological Activity

2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid, also known as a derivative of propanoic acid, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally related to well-known non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen, which suggests it may possess similar pharmacological properties.

• Molecular Formula : C12H16OS
• Molecular Weight : 208.32 g/mol
• IUPAC Name : 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid
• Canonical SMILES : CC(C(=O)O)(C1=CC=C(C=C1)S(C)C)C

The biological activity of 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid is primarily attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the biosynthesis of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their inhibition leads to the anti-inflammatory and analgesic effects observed with this compound.

Anti-inflammatory Activity

Research indicates that 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid exhibits significant anti-inflammatory properties. In vitro studies have shown that it effectively reduces the production of pro-inflammatory cytokines in macrophages, suggesting its potential use in treating inflammatory diseases.

Analgesic Effects

Similar to ibuprofen, this compound has demonstrated analgesic effects in animal models. It has been shown to reduce pain responses in models of acute and chronic pain, likely through its action on COX enzymes and subsequent reduction of prostaglandin synthesis.

Antioxidant Activity

Preliminary studies suggest that 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid may possess antioxidant properties. This is particularly relevant as oxidative stress is a contributing factor in various diseases, including cancer and neurodegenerative disorders.

Case Studies

• In Vivo Study on Pain Relief :
  A study conducted on rodents evaluated the analgesic effects of 2-Methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid compared to ibuprofen. Results indicated that the compound significantly reduced pain levels in a dose-dependent manner, with effects comparable to those of ibuprofen .
• Anti-inflammatory Mechanism Investigation :
  In vitro experiments using human monocyte-derived macrophages revealed that treatment with the compound reduced the secretion of TNF-alpha and IL-6, key pro-inflammatory cytokines. This suggests that the compound may modulate immune responses and inflammation pathways effectively .

Data Table: Summary of Biological Activities

Activity Type	Observations	References
Anti-inflammatory	Reduced pro-inflammatory cytokines
Analgesic	Significant pain relief in animal models
Antioxidant	Potential for reducing oxidative stress

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-methyl-2-[4-(methylsulfanyl)phenyl]propanoic acid, and how do reaction conditions influence yield and purity?

• Methodological Answer: Synthesis typically involves multi-step reactions, including Friedel-Crafts alkylation or nucleophilic substitution to introduce the methylsulfanyl group, followed by carboxylation. For example, coupling 4-(methylsulfanyl)benzyl derivatives with dimethylmalonic acid under acidic conditions (e.g., H₂SO₄) can yield the target compound. Solvent choice (e.g., dichloromethane vs. THF) and temperature (0–25°C) significantly affect regioselectivity. Purification via recrystallization or column chromatography (silica gel, hexane/ethyl acetate) is critical for isolating high-purity product .

Q. How can X-ray crystallography and NMR spectroscopy resolve structural ambiguities in this compound?

• Methodological Answer: X-ray crystallography using SHELX software (e.g., SHELXL for refinement) provides precise bond angles and confirmation of stereochemistry . For NMR, ¹H/¹³C spectra in deuterated DMSO or CDCl₃ can distinguish methyl groups (δ ~1.5 ppm for C(CH₃)₂) and the methylsulfanyl moiety (δ ~2.5 ppm for S–CH₃). DEPT-135 and HSQC experiments clarify quaternary carbon assignments .

Q. What in vitro assays are suitable for preliminary evaluation of its biological activity?

• Methodological Answer: Antimicrobial activity can be tested via broth microdilution (MIC/MBC against S. aureus or E. coli). Neuroprotective effects may involve SH-SY5Y cell models exposed to oxidative stress (H₂O₂), with viability assessed via MTT assays. Dose-response curves (1–100 µM) and positive controls (e.g., ascorbic acid) are essential .

Advanced Research Questions

Q. How does the methylsulfanyl substituent influence the compound’s reactivity and biological activity compared to halogenated or hydroxylated analogues?

• Methodological Answer: The thioether group enhances lipophilicity (logP ~2.8 vs. ~1.5 for hydroxylated analogues), improving membrane permeability. Comparative studies using isosteric replacement (e.g., replacing S–CH₃ with O–CH₃ or Cl) reveal differences in enzyme inhibition (e.g., COX-2 IC₅₀ values). Computational docking (AutoDock Vina) can predict binding affinities to targets like PPARα .

Q. What strategies address discrepancies in reported toxicity profiles (e.g., carcinogenic potential vs. in vitro safety)?

• Methodological Answer: Contradictions may arise from assay sensitivity or metabolite variability. Use Ames tests (TA98/TA100 strains) to assess mutagenicity and compare with in vitro hepatotoxicity (HepG2 cells, LDH release). Dose escalation studies (0.1–10 mM) and metabolite profiling (LC-MS/MS) clarify thresholds for adverse effects .

Q. How can metabolic pathways be elucidated using isotopic labeling and advanced analytical techniques?

• Methodological Answer: Radiolabel the methylsulfanyl group (¹⁴C or ³⁵S) and track metabolites in rat hepatocytes via scintillation counting. UPLC-QTOF-MS identifies phase I/II metabolites (e.g., sulfoxidation or glucuronidation products). Kinetic isotope effects (KIEs) reveal rate-limiting steps in degradation .

Data Analysis and Experimental Design

Q. What statistical approaches resolve conflicting bioactivity data across different cell lines or animal models?

• Methodological Answer: Apply ANOVA with post-hoc Tukey tests to compare IC₅₀ values across models (e.g., murine vs. human macrophages). Meta-analysis of published datasets (RevMan software) identifies confounding variables (e.g., serum concentration in cell culture) .

Q. How can crystallographic data from SHELX be validated against computational predictions?

• Methodological Answer: Overlay X-ray structures (CIF files) with DFT-optimized geometries (Gaussian 16, B3LYP/6-31G* basis set). Root-mean-square deviations (RMSD) <0.5 Å confirm accuracy. Discrepancies in torsional angles may indicate crystal packing effects .